N-(2,2-di(furan-2-yl)ethyl)-2-phenylethane-1-sulfonamide

• IUPAC Name: N-[2,2-bis(furan-2-yl)ethyl]-2-phenylethanesulfonamide
• InChI: InChI=1S/C18H19NO4S/c20-24(21,13-10-15-6-2-1-3-7-15)19-14-16(17-8-4-11-22-17)18-9-5-12-23-18/h1-9,11-12,16,19H,10,13-14H2
• InChI Key: IKOQLFGSAYSTLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCS(=O)(=O)NCC(C2=CC=CO2)C3=CC=CO3
• Molecular Formula: C18H19NO4S
• Molecular Weight: 345.4 g/mol

Description

N-(2,2-di(furan-2-yl)ethyl)-2-phenylethane-1-sulfonamide, also known as DFE-1, is a sulfonamide compound that has been extensively studied for its potential use in scientific research. DFE-1 has been shown to have a variety of biochemical and physiological effects, making it a promising tool for investigating a range of biological processes.

Scientific Research Applications

Synthetic Organic Chemistry Applications

Thermal and High Pressure Intramolecular Diels–Alder Reaction
Vinylsulfonamides with different moieties, including furan, have been synthesized via a domino elimination–amidation reaction, leading to efficient access to a range of γ- and δ-sultams. This showcases the compound's utility in the synthesis of complex molecules through intramolecular Diels–Alder reactions, with potential applications in drug discovery and development (Rogachev & Metz, 2006).

Cascade Reactions for 2-Sulfonylbenzo[b]furans Synthesis
The compound's framework has facilitated the construction of 2-sulfonylbenzo[b]furans from trans-2-hydroxycinnamic acids and sodium sulfinates, mediated by a copper/silver system. This method provides an expedient access to various sulfonylbenzo[b]furans, highlighting its significance in the synthesis of heterocyclic compounds (Hongshuang Li & Gang Liu, 2014).

Materials Science Applications

Sulfonamide Schiff Base Complexes
N-[2-(2-hydroxybenzylideneamino)ethyl]-4-methyl-benzene-sulfonamide, a compound structurally similar to the subject, has been used to prepare novel complexes. These complexes exhibit diverse supramolecular architectures and have been characterized for their potential applications in materials science, including photoluminescence (Shu’ni Li et al., 2009).

Environmental Studies Applications

Biodegradation and Uptake of Pesticide Sulfluramid
The study on the biodegradation and uptake of N-ethyl perfluorooctane sulfonamide (a related compound) in a soil-carrot mesocosm has provided insights into the environmental fate of sulfonamide-based pesticides. This research highlights the compound's transformation products and their distribution in agricultural environments, underlining the importance of understanding pesticide metabolism for environmental protection (Zabaleta et al., 2018).

Sulfonamide as Corrosion Inhibitors
Research into sulfonamide compounds, including those structurally related to N-(2,2-di(furan-2-yl)ethyl)-2-phenylethane-1-sulfonamide, has explored their potential as corrosion inhibitors for metals in acidic environments. This application is critical for extending the lifespan of metals in industrial processes, showcasing the compound's utility beyond pharmaceuticals (Hari Kumar Sappani & S. Karthikeyan, 2014).